Tetrazoles
Tetrazoles are a class of heterocyclic compounds characterized by a five-membered ring consisting of four nitrogen atoms and one carbon atom, denoted as the parent structure. These molecules have gained significant interest in various fields due to their unique electronic properties and biological activities. In pharmaceutical research, tetrazoles exhibit promising potential as pharmacophores for designing new drugs, particularly in anti-inflammatory, antiviral, and anticancer applications. Their ability to act as hydrogen bond acceptors and donors contributes to their diverse biological functionalities.
Tetrazoles are also utilized in the development of fluorescent dyes due to their intense light absorption and emission properties. Additionally, they play a crucial role in organic electronics and materials science, where their stability and conductive properties make them valuable for applications such as sensors and transistors. Synthesis of tetrazoles can be achieved through various methods including ring-closure reactions from amidines or azides, highlighting the versatility of this structural motif in chemical synthesis.
The study and application of tetrazoles continue to expand, driven by their multifunctional nature across multiple scientific disciplines.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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5H-Tetrazole-5-thione, 1,2-dihydro-1-propyl- | 7624-31-9 | C4H8N4S |
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1H-Tetrazole-5-aceticacid, 1-methyl-, ethyl ester | 5250-25-9 | C6H10N4O2 |
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2H-Tetrazole,5-hydrazinyl- | 40925-73-3 | CH5ClN6 |
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1-Cyclohexyl-1H-tetrazole-5-thiol | 49847-44-1 | C7H12N4S |
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3-(5-sulfanyl-1H-1,2,3,4-tetrazol-1-yl)propanoic acid | 61197-34-0 | C4H6N4O2S |
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3-(5-methyl-1H-tetrazol-1-yl)propanoic acid | 876716-20-0 | C5H8N4O2 |
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Acetic acid, [(1H-tetrazol-1-ylmethyl)thio]- | 57235-73-1 | C4H6N4O2S |
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5-(3-Chloropropyl)-1-cyclohexyltetrazole | 73963-29-8 | C10H17ClN4 |
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1-amino-3-(2h-tetrazol-5-yl)urea | 45803-71-2 | C2H5N7O |
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2-octyl-5-(trifluoromethyl)tetrazole | 1893-98-7 | C10H17F3N4 |
Related Literature
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Wolfgang G. Zeier,Hong Zhu,Zachary M. Gibbs,Gerbrand Ceder,Wolfgang Tremel,G. Jeffrey Snyder J. Mater. Chem. C, 2014,2, 10189-10194
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
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